Cas no 21983-84-6 (Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate)

• Product Name: Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate
• CAS No: 21983-84-6
• MF: C₈H₉F₃O₄
• MW: 226.149873495102
• CID: 5808339
• PubChem ID: 122714776
• Update Time: 2025-06-22

Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• AKOS027473609
• 21983-84-6
• EN300-749048
• ETHYL 4,4,4-TRIFLUORO-3-OXO-2-(2-OXOETHYL)BUTANOATE
• Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate

• Inchi： 1S/C8H9F3O4/c1-2-15-7(14)5(3-4-12)6(13)8(9,10)11/h4-5H,2-3H2,1H3
• InChI Key： OBQDPKVGPCABAD-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC=O)=O)(F)F

Computed Properties

• Exact Mass: 226.04529325g/mol
• Monoisotopic Mass: 226.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate

Comprehensive Overview of Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate (CAS No. 21983-84-6)

Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate (CAS No. 21983-84-6) is a fluorinated organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical applications. Its unique molecular structure, featuring a trifluoromethyl group and oxoethyl functionality, makes it a versatile building block for designing bioactive molecules. The compound's high reactivity and selective functional groups have garnered significant attention in modern synthetic chemistry, particularly in the development of fluorinated APIs (Active Pharmaceutical Ingredients) and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "CAS 21983-84-6 applications" or "synthesis of trifluoromethyl ketones," reflecting its relevance in drug discovery. The compound's keto-ester moiety enables facile derivatization, aligning with trends in green chemistry and atom-efficient reactions. Notably, its role in peptide mimetics and enzyme inhibitors has been explored in peer-reviewed studies, addressing queries like "how to modify keto-esters for drug design."

From an industrial perspective, CAS 21983-84-6 is often discussed alongside sustainable manufacturing practices. Companies prioritize "scalable synthesis of Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate" to meet regulatory and environmental standards. Analytical techniques such as HPLC and NMR are critical for quality control, as users frequently inquire about "purity standards for fluorinated esters." The compound's stability under microwave-assisted reactions further enhances its appeal in high-throughput screening.

Emerging applications of Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate include its use in material science, particularly in fluoropolymer precursors. Searches for "CAS 21983-84-6 in coatings" highlight its potential to improve surface properties like hydrophobicity. Additionally, its electrophilic character supports innovations in click chemistry, a trending topic in academic forums. As synthetic methodologies evolve, this compound remains a focal point for "C-C bond formation strategies" and "fluorine incorporation techniques."

To address common user questions: The compound's storage conditions (typically under inert atmosphere) and handling precautions are detailed in safety data sheets, while its solubility profile (e.g., in polar aprotic solvents) is frequently cited in patent literature. Recent publications also explore its catalytic asymmetric transformations, responding to queries like "chiral synthesis with CAS 21983-84-6." These advancements underscore its role in cutting-edge precision chemistry.

In summary, Ethyl 4,4,4-trifluoro-3-oxo-2-(2-oxoethyl)butanoate (CAS No. 21983-84-6) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its structural adaptability and fluorine-driven properties ensure sustained interest, as evidenced by rising search trends for "trifluoromethylated building blocks" and "multifunctional keto-esters." Future research will likely expand its utility in bioconjugation and smart material development.